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Compound of Interest

Compound Name: Butyltin hydroxide oxide hydrate

CAS No.: 336879-56-2

Cat. No.: B1603626 Get Quote

Executive Summary
Butyltin hydroxide oxide hydrate (CAS 2273-43-0)—commercially recognized under trade

names such as FASCAT® 4100, FASCAT® 9100, and Monobutyltin Oxide (MBTO)—is an 1[1].

It is a premier catalytic agent in the synthesis of high-molecular-weight saturated and

unsaturated polyesters, alkyd resins, and biocompatible elastomers like poly(glycerol sebacate)

(PGS)[2]. Unlike traditional strong acid catalysts, this compound offers unparalleled control

over step-growth polymerization kinetics while virtually eliminating oxidative degradation and

side reactions.

Mechanistic Causality: The "Why" Behind the
Catalyst
In step-growth polymerization, overcoming the kinetic barrier of esterification and

polycondensation without triggering side reactions is paramount. Strong acid catalysts (e.g.,

sulfuric or p-toluenesulfonic acid) frequently induce the dehydration of polyhydric alcohols

(etherification), leading to poor polymer color, chain branching, and compromised mechanical

properties[1].

Butyltin hydroxide oxide hydrate circumvents these issues by operating via a highly specific

Lewis acid mechanism. Upon heating to approximately 80°C, the solid catalyst. The
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electropositive tin center coordinates with the carbonyl oxygen of the diacid or anhydride,

increasing the electrophilicity of the carbonyl carbon. This localized electron withdrawal

significantly lowers the activation energy for nucleophilic attack by the hydroxyl groups of the

diol.

This mechanism is critical when polymerizing sterically hindered or secondary diols—such as

isosorbide or the secondary hydroxyl of glycerol—which inherently possess 3[3]. Furthermore,

because the catalyst incorporates into the final polymer matrix without compromising optical

clarity or thermal stability, it completely negates the need for post-reaction neutralization or

filtration[1].

Quantitative Data: Catalyst Performance
Comparison
The following table summarizes the operational parameters and performance metrics of

Butyltin hydroxide oxide hydrate compared to alternative catalytic systems in polyester

synthesis.

Catalyst
System

Typical
Loading

Operating
Temp

Susceptibility
to Side
Reactions

Post-
Processing
Required

Butyltin

hydroxide oxide

hydrate

0.05 - 0.15 mol% 210°C - 240°C

Very Low

(minimizes

secondary diol

dehydration)

None (remains

stable in polymer

matrix)

Titanium(IV)

butoxide
0.05 - 0.10 mol% 230°C - 280°C

Moderate (can

cause

yellowing/oxidati

ve degradation)

None

Uncatalyzed

(Thermal)
N/A >240°C

High (thermal

degradation,

etherification)

N/A
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Protocol A: Synthesis of High-Tg Biobased Polyesters
(e.g., Poly(isosorbide terephthalate))
This protocol details the melt polycondensation of rigid biobased polyesters, utilizing reactive

phenolic solvents to maintain high molecular weights[4][5].

Step 1: Monomer and Catalyst Charging

Action: Weigh terephthalic acid (1.0 eq), isosorbide (0.55 eq), and a co-diol such as 1,4-

cyclohexanedimethanol (0.55 eq) into a 100-mL 3-neck round-bottom flask[4]. Add Butyltin
hydroxide oxide hydrate at a loading of5[5].

Causality: A slight stoichiometric excess of diols (1.1 total eq) compensates for minor losses

due to sublimation during the high-temperature vacuum phase[6].

Step 2: Esterification Phase

Action: Equip the flask with a mechanical stirrer, a nitrogen inlet, and a distillation head.

Purge the system with nitrogen (~40 mL/min) and heat the oil bath to 200–230°C[4].

Self-Validation: Monitor the distillation of byproduct water. The esterification is considered

complete only when the theoretical volume of water is collected (typically requiring 15–17

hours)[4]. Proceeding prematurely will stall polycondensation.

Step 3: Polycondensation Phase

Action: Halt the nitrogen flow. Gradually apply a vacuum, decreasing the pressure from 500

mbar to <1 mbar over a period of 1.5 to 2 hours[4]. Raise the temperature to 260–280°C and

maintain for 3.0–3.5 hours[4].

Causality: Gradual vacuum application is critical to prevent the sudden boiling and

irreversible sublimation of unreacted oligomers.

Self-Validation: Monitor the mechanical stirrer torque. A plateau in torque indicates that the

maximum molecular weight has been achieved and the reaction is complete.

Step 4: Termination
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Action: Break the vacuum with nitrogen gas, halt stirring, and extract the polymer while it is

still in a hot, molten state[4].

Protocol B: Synthesis of Biobased Unsaturated
Polyester Resins (b-UPR)
This protocol is optimized for producing resins utilized in advanced gel-coats and

nanocomposites[7].

Step 1: Glycolysis of PET

Action: Charge waste polyethylene terephthalate (PET) and propylene glycol (PG) at a 2:1

weight ratio into the reactor[7]. Add Butyltin hydroxide oxide hydrate and heat to 190-

200°C until the PET is fully depolymerized into a clear glycolyzate[7].

Step 2: Maleic Anhydride Addition & Azeotropic Distillation

Action: Cool the mixture to 90°C and add maleic anhydride (MAnh)[7]. Heat the mixture to

115°C for 1 hour, then increase the temperature at a rate of 15°C/h[7]. Once the temperature

reaches 150°C, add 3 wt.% xylene[7].

Causality: Xylene acts as an azeotropic solvent. It forms an azeotrope with the byproduct

water, significantly lowering the energy required to remove water and driving the

polycondensation equilibrium forward.

Step 3: Curing Preparation

Action: Continue heating up to 210°C.

Self-Validation: Periodically sample the resin and titrate to determine the acid value. The

reaction is complete when the 8[8]. Cool the resin and blend with a reactive diluent (e.g.,

styrene) for downstream application.
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Workflow of polyester polycondensation catalyzed by Butyltin hydroxide oxide hydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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